Cas no 90798-07-5 ((2E)-3-(5-chloro-2-methoxyphenyl)prop-2-enoic Acid)

• Product Name: (2E)-3-(5-chloro-2-methoxyphenyl)prop-2-enoic Acid
• CAS No: 90798-07-5
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• MDL: MFCD02628395
• CID: 1954404
• PubChem ID: 23094802
• Update Time: 2025-04-21

(2E)-3-(5-chloro-2-methoxyphenyl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-Chloro-2-methoxyphenyl)acrylic acid
• 5-Chlor-2-methoxy-zimtsaeure
• (5-chloro-2-methoxyphenyl)acetaldehyde
• NSC114591
• AC1Q3LTF
• AC1L6PYY
• CTK4H0881
• KST-1A3936
• AR-1A6309
• 5-Chlor-2-methoxyphenylacetaldehyd
• (E)-3-(5-Chloro-2-methoxyphenyl)acrylic acid
• ALBB-026896
• VS-01206
• 90798-07-5
• G31047
• CS-0343789
• 3-(5-chloro-2-methoxyphenyl)acrylic acid
• BBL002763
• (2E)-3-(5-chloro-2-methoxyphenyl)prop-2-enoic acid
• EN300-832961
• SCHEMBL7112532
• 2-propenoic acid, 3-(5-chloro-2-methoxyphenyl)-, (2E)-
• (E)-3-(5-chloro-2-methoxyphenyl)prop-2-enoic acid
• Z2942852108
• MFCD02628395
• AKOS000109278
• EN300-48605
• STK892882
• 60719-66-6
• (2E)-3-(5-chloro-2-methoxyphenyl)prop-2-enoic Acid

• MDL： MFCD02628395
• Inchi： 1S/C10H9ClO3/c1-14-9-4-3-8(11)6-7(9)2-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-2+
• InChI Key： NKLWZACBNHDQFZ-GORDUTHDSA-N
• SMILES： ClC1C=CC(=C(/C=C/C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives